![molecular formula C9H15N3O6 B3279755 H-Gly-ala-asp-OH CAS No. 69959-37-1](/img/structure/B3279755.png)
H-Gly-ala-asp-OH
Overview
Description
“H-Gly-ala-asp-OH” is a tripeptide composed of the amino acids glycine (Gly), alanine (Ala), and aspartic acid (Asp). It is used in various scientific research and has been mentioned in the context of being an amino acid reagent used in the synthesis of certain complexes .
Synthesis Analysis
The synthesis of a peptide like “H-Gly-ala-asp-OH” involves overcoming two main obstacles . The first is statistical in nature. For instance, a mixture of equal molar amounts of alanine and glycine would generate four different dipeptides . The second difficulty arises from the fact that carboxylic acids and 1º or 2º-amines do not form amide bonds on mixing, but will generally react by proton transfer to give salts . Therefore, peptide synthesis requires selective acylation of a free amine .
Molecular Structure Analysis
The molecular formula of “H-Gly-ala-asp-OH” is C9H15N3O6 . The structure of this peptide would be determined by the sequence and configuration of its amino acids. The peptide bond formed between the amino group of one amino acid and the carboxyl group of the other results in a polymeric structure of repeating amide links .
Chemical Reactions Analysis
The chemical reactions involved in the formation of a peptide like “H-Gly-ala-asp-OH” require the protection of certain amino and carboxyl groups during the synthesis of the peptide . Carboxyl groups are protected by ester formation and amino groups are protected by the formation of their tert-butoxycarbonyl amide derivatives . A detailed mechanism for the formation of a peptide link involves the use of dicyclohexylcarbodiimide .
Scientific Research Applications
Protein Chemical Synthesis
“H-Gly-ala-asp-OH” can be used in protein chemical synthesis . Aspartimide formation often complicates the solid phase synthesis of peptides . The peptide segments can be ligated under classical experimental conditions, resulting in the concomitant formation of the target protein and a contaminant .
Osmoregulation in Aquatic Animals
Glycine, one of the components of “H-Gly-ala-asp-OH”, plays a critical role in the osmoregulation of fishes and shellfish . It is essential for animals under stress conditions . Oysters rapidly take up free Glycine from the surrounding water .
Enhancing Nutrient Absorption and Anabolic Processes
Glycine can function as a regulator of gene expression in fishes . Dietary supplementation with Glycine increased hepatic thyroxine 50-monodeiodinase activity, thereby enhancing the efficiency of nutrient absorption and anabolic processes .
Improving Growth in Aquatic Animals
There is evidence that Alanine can improve the growth of aquatic animals . Glycine and Alanine supplementation can significantly stimulate feed intake in shrimps .
Improving Pathogen Resistance
Aspartic acid, another component of “H-Gly-ala-asp-OH”, has been shown to improve pathogen resistance when injected . Further studies are needed to determine if dietary Aspartic acid has similar effects .
Enhancing Immune Responses and Skeletal Muscle Development
Dietary Glutamine, a similar amino acid, has been shown to improve growth, intestinal development, innate and adaptive immune responses, skeletal muscle development, ammonia removal, and the endocrine status .
Safety and Hazards
Mechanism of Action
Target of Action
H-Gly-Ala-Asp-OH is a peptide that is often used as an inactive control for other fibronectin inhibitors . Fibronectin is a high-molecular weight (~440kDa) glycoprotein of the extracellular matrix that binds to membrane-spanning receptor proteins called integrins. In addition to integrins, fibronectin also binds extracellular matrix components such as collagen, fibrin, and heparan sulfate proteoglycans.
Biochemical Pathways
For instance, Glycine (Gly) is critical in the osmoregulation of fishes and shellfishes and improves growth in many farmed animals .
properties
IUPAC Name |
(2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]propanoyl]amino]butanedioic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O6/c1-4(11-6(13)3-10)8(16)12-5(9(17)18)2-7(14)15/h4-5H,2-3,10H2,1H3,(H,11,13)(H,12,16)(H,14,15)(H,17,18)/t4-,5-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLFSBAPJTYKSLG-WHFBIAKZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(CC(=O)O)C(=O)O)NC(=O)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)O)NC(=O)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
H-Gly-ala-asp-OH |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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